Cas no 88362-97-4 (9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-)

9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- structure
88362-97-4 structure
Product name:9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
CAS No:88362-97-4
MF:C27H22S2
MW:410.593584537506
CID:635458
PubChem ID:13173761

9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
    • 9,9-bis(benzylsulfanyl)fluorene
    • 9,9-BIS(BENZYLSULFANYL)-9H-FLUORENE
    • 88362-97-4
    • DTXSID10524767
    • Inchi: InChI=1S/C27H22S2/c1-3-11-21(12-4-1)19-28-27(29-20-22-13-5-2-6-14-22)25-17-9-7-15-23(25)24-16-8-10-18-26(24)27/h1-18H,19-20H2
    • InChI Key: AFDHOFXMMBUGTI-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CSC2(C3=CC=CC=C3C4=CC=CC=C42)SCC5=CC=CC=C5

Computed Properties

  • Exact Mass: 410.11629305g/mol
  • Monoisotopic Mass: 410.11629305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6Ų
  • XLogP3: 7.3

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